Cas no 2228375-37-7 (5-(4-amino-1,2-oxazol-5-yl)-2-methylphenol)
5-(4-amino-1,2-oxazol-5-yl)-2-methylphenol Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-amino-1,2-oxazol-5-yl)-2-methylphenol
- 2228375-37-7
- EN300-1797104
-
- Inchi: 1S/C10H10N2O2/c1-6-2-3-7(4-9(6)13)10-8(11)5-12-14-10/h2-5,13H,11H2,1H3
- InChI Key: NMGVTUNNLNRRGI-UHFFFAOYSA-N
- SMILES: O1C(=C(C=N1)N)C1C=CC(C)=C(C=1)O
Computed Properties
- Exact Mass: 190.074227566g/mol
- Monoisotopic Mass: 190.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 72.3Ų
5-(4-amino-1,2-oxazol-5-yl)-2-methylphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1797104-1g |
5-(4-amino-1,2-oxazol-5-yl)-2-methylphenol |
2228375-37-7 | 1g |
$1844.0 | 2023-09-19 | ||
| Enamine | EN300-1797104-5g |
5-(4-amino-1,2-oxazol-5-yl)-2-methylphenol |
2228375-37-7 | 5g |
$5345.0 | 2023-09-19 | ||
| Enamine | EN300-1797104-10g |
5-(4-amino-1,2-oxazol-5-yl)-2-methylphenol |
2228375-37-7 | 10g |
$7927.0 | 2023-09-19 | ||
| Enamine | EN300-1797104-0.05g |
5-(4-amino-1,2-oxazol-5-yl)-2-methylphenol |
2228375-37-7 | 0.05g |
$1549.0 | 2023-09-19 | ||
| Enamine | EN300-1797104-0.1g |
5-(4-amino-1,2-oxazol-5-yl)-2-methylphenol |
2228375-37-7 | 0.1g |
$1623.0 | 2023-09-19 | ||
| Enamine | EN300-1797104-0.25g |
5-(4-amino-1,2-oxazol-5-yl)-2-methylphenol |
2228375-37-7 | 0.25g |
$1696.0 | 2023-09-19 | ||
| Enamine | EN300-1797104-0.5g |
5-(4-amino-1,2-oxazol-5-yl)-2-methylphenol |
2228375-37-7 | 0.5g |
$1770.0 | 2023-09-19 | ||
| Enamine | EN300-1797104-1.0g |
5-(4-amino-1,2-oxazol-5-yl)-2-methylphenol |
2228375-37-7 | 1g |
$1844.0 | 2023-06-02 | ||
| Enamine | EN300-1797104-2.5g |
5-(4-amino-1,2-oxazol-5-yl)-2-methylphenol |
2228375-37-7 | 2.5g |
$3611.0 | 2023-09-19 | ||
| Enamine | EN300-1797104-5.0g |
5-(4-amino-1,2-oxazol-5-yl)-2-methylphenol |
2228375-37-7 | 5g |
$5345.0 | 2023-06-02 |
5-(4-amino-1,2-oxazol-5-yl)-2-methylphenol Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on 5-(4-amino-1,2-oxazol-5-yl)-2-methylphenol
Introduction to Compound with CAS No. 2228375-37-7 and Product Name: 5-(4-amino-1,2-oxazol-5-yl)-2-methylphenol
The compound identified by the CAS number 2228375-37-7 and the product name 5-(4-amino-1,2-oxazol-5-yl)-2-methylphenol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic aromatic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates both an oxazole ring and an amino-substituted phenolic moiety, which are known for their role in modulating various biological pathways.
Recent research in the domain of medicinal chemistry has highlighted the importance of 5-(4-amino-1,2-oxazol-5-yl)-2-methylphenol as a lead compound for developing novel therapeutic agents. The oxazole ring, a five-membered heterocycle containing one oxygen atom, is well-documented for its pharmacological properties. It has been extensively studied for its role in antimicrobial, antifungal, and anti-inflammatory applications. The presence of the amino group in the phenolic ring enhances the compound's bioavailability and interaction with biological targets, making it a promising candidate for drug development.
The structural features of 5-(4-amino-1,2-oxazol-5-yl)-2-methylphenol contribute to its unique chemical properties. The amino group at position 4 of the oxazole ring can engage in hydrogen bonding interactions, which are crucial for binding to biological receptors. Additionally, the methyl substituent at position 2 of the phenolic ring influences the electronic distribution of the molecule, affecting its reactivity and stability. These structural attributes make the compound a versatile scaffold for further chemical modifications aimed at optimizing its pharmacological profile.
In recent years, there has been a surge in interest towards developing small-molecule inhibitors targeting specific enzymes and receptors involved in chronic diseases. The 5-(4-amino-1,2-oxazol-5-yl)-2-methylphenol structure has shown promise in preliminary studies as an inhibitor of certain kinases and other enzymes implicated in cancer and inflammatory diseases. Its ability to modulate enzyme activity has been attributed to its ability to mimic natural substrates or interfere with enzyme-substrate interactions through steric hindrance or allosteric regulation.
One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The oxazole moiety provides a rigid framework that can be modified to enhance binding affinity and selectivity towards specific biological targets. Furthermore, the presence of both an amino group and a hydroxyl group allows for diverse functionalization strategies, including sulfonamide formation or phosphorylation, which can further tailor its pharmacological properties.
The synthesis of 5-(4-amino-1,2-oxazol-5-yl)-2-methylphenol involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the oxazole ring. Subsequent functionalization steps introduce the amino group and methyl substituent at strategic positions within the molecule. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels essential for pharmaceutical applications.
From a computational chemistry perspective, 5-(4-amino-1,2-oxazol-5-yl)-2-methylphenol has been subjected to extensive molecular modeling studies to elucidate its binding interactions with biological targets. These studies have provided valuable insights into how structural modifications can enhance binding affinity and selectivity. For instance, computational analysis has revealed that subtle changes in the orientation of the amino group can significantly impact binding affinity to certain kinases.
The pharmacokinetic properties of this compound are also under investigation to ensure its suitability for clinical applications. Studies have focused on its solubility, metabolic stability, and distribution within biological systems. These parameters are critical for determining dosing regimens and minimizing potential side effects. Preliminary data suggest that 5-(4-amino-1,2-oxazol-5-yl)-2-methylphenol exhibits favorable pharmacokinetic characteristics, making it a promising candidate for further development.
In conclusion, 2228375-37-7 represents a significant advancement in pharmaceutical chemistry with potential therapeutic applications across multiple disease areas. Its unique structural features make it an attractive scaffold for drug discovery efforts aimed at developing novel therapeutic agents targeting chronic diseases such as cancer and inflammatory disorders.
2228375-37-7 (5-(4-amino-1,2-oxazol-5-yl)-2-methylphenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)